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Compound of Interest

5-Bromo-1-phenyl-1H-
Compound Name:
benzoimidazole

Cat. No.: B1280724

Technical Support Center: 5-Bromo-1-phenyl-1H-
benzoimidazole

This guide provides essential information for the safe handling, storage, and use of 5-Bromo-
1-phenyl-1H-benzoimidazole in a research and development setting. Please note that a
comprehensive Safety Data Sheet (SDS) for this specific compound is not readily available.
Therefore, the following recommendations are based on available data for this compound and
have been supplemented with information from structurally similar compounds, such as 5-
Bromo-1H-benzimidazole.

Frequently Asked Questions (FAQS)

Q1: What are the recommended storage conditions for 5-Bromo-1-phenyl-1H-
benzoimidazole?

It is recommended to store 5-Bromo-1-phenyl-1H-benzoimidazole at room temperature in a
dry, well-ventilated area.[1][2] The container should be kept tightly sealed to prevent moisture
absorption and contamination.

Q2: What personal protective equipment (PPE) should | use when handling this compound?
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When handling 5-Bromo-1-phenyl-1H-benzoimidazole, appropriate personal protective
equipment should be worn. This includes:

o Eye/Face Protection: Safety glasses with side-shields or goggles are essential to prevent
eye contact.

o Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat should be worn
to avoid skin contact.

o Respiratory Protection: If working with the compound as a powder or if there is a risk of
aerosol formation, a NIOSH-approved respirator is recommended.

Q3: What are the primary hazards associated with 5-Bromo-1-phenyl-1H-benzoimidazole?

Based on data for the related compound 5-Bromo-1H-benzimidazole, this compound may be
harmful if swallowed.[3] It may also cause skin and eye irritation.[4] All handling should be
performed in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation
exposure.

Q4: What should | do in case of accidental exposure?

» After Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention.

» After Skin Contact: Remove contaminated clothing and wash the affected area thoroughly
with soap and water. If irritation persists, seek medical attention.

o After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting
the upper and lower eyelids occasionally. Seek immediate medical attention.

o After Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate
medical attention.[3]

Q5: How should I handle a spill of 5-Bromo-1-phenyl-1H-benzoimidazole?

For small spills, carefully sweep up the solid material, avoiding dust formation, and place it in a
sealed container for disposal. The spill area should then be cleaned with a suitable solvent. For
larger spills, evacuate the area and follow your institution's emergency procedures.
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Troubleshooting Guide

Issue Possible Cause

Recommended Action

Compound has discolored or Exposure to moisture, light, or

changed in appearance. air over time.

While the compound may still
be usable for some
applications, it is
recommended to use a fresh,
properly stored batch for
critical experiments to ensure

purity and reactivity.

Difficulty dissolving the Use of an inappropriate

compound. solvent.

Based on related compounds,
5-Bromo-1-phenyl-1H-
benzoimidazole is expected to
be soluble in solvents like
methanol, tetrahydrofuran
(THF), dichloromethane
(CH2CI2), and toluene. Gentle

heating may aid dissolution.

Inconsistent experimental Potential degradation of the

results. compound or contamination.

Ensure the compound has
been stored correctly. For
sensitive applications, consider
re-purifying the material or
using a freshly opened

container.

Technical Data Summary
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Property Data Source
Molecular Formula C13H9BrN2 [1]
Molecular Weight 273.13 g/mol [2]
) ] ] Inferred from related
Appearance Off-white to light brown solid
compounds
Storage Temperature Room Temperature [1112]
B Soluble in Methanol, THF, Inferred from related
Solubility
CH2CI2, and Toluene compounds

Experimental Workflow

The following diagram outlines the recommended workflow for handling and using 5-Bromo-1-
phenyl-1H-benzoimidazole in a laboratory setting.
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Caption: Workflow for Safe Handling of 5-Bromo-1-phenyl-1H-benzoimidazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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